Cas no 915087-32-0 (methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate)

Methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate is a fluorinated benzoate derivative featuring a cyano-substituted tertiary amine moiety. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical synthesis due to its unique structural properties, including the electron-withdrawing cyano and fluorine groups, which can enhance reactivity and selectivity in chemical transformations. The methylamino and tert-alkylamino substituents further contribute to its versatility in derivatization reactions. Its well-defined molecular architecture makes it suitable for applications requiring precise functional group compatibility, such as the development of bioactive molecules or specialty chemicals. The compound's stability under standard handling conditions ensures reliable performance in synthetic workflows.
methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate structure
915087-32-0 structure
Product name:methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate
CAS No:915087-32-0
MF:C12H14FN3O
MW:235.257465839386
MDL:MFCD09909373
CID:831259
PubChem ID:59296547

methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • 4-(2-CYANOPROPAN-2-YLAMINO)-2-FLUORO-N-METHYLBENZAMIDE
    • 4-((2-cyanopropan-2-yl)amino)-2-fluoro-N-methylbenzamide
    • 4-[(1-cyano-1-methylethyl)amino]-2-fluoro-N-methyl-Benzamide
    • BENZAMIDE, 4-[(1-CYANO-1-METHYLETHYL)AMINO]-2-FLUORO-N-METHYL-
    • 4-[(2-Cyanopropan-2-yl)amino]-2-fluoro-N-methylbenzamide
    • FUBVMSRDTICINT-UHFFFAOYSA-N
    • BCP12302
    • AB3604
    • 3250AH
    • 4-[(Cyano-dimethyl-methyl)-amino]-2-fluoro-N-methyl-benzamide
    • N-methyl-2-fluoro-4-(1,1-dimethylcyanomethyl)aminobenzamide
    • 4-[(1-Cyano
    • 4-[(1-Cyano-1-methylethyl)amino]-2-fluoro-N-methylbenzamide (ACI)
    • N-Methyl-2-fluoro-4-[(1,1-dimethylcyanomethyl)amino]benzamide
    • methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate
    • DB-367159
    • MFCD09909373
    • 915087-32-0
    • UNII-QD7VZ7U3DL
    • DTXSID30731471
    • AC-31314
    • SCHEMBL547369
    • CS-13120
    • CS-B0040
    • N-Methyl-2-fluoro-4-((1,1-dimethylcyanomethyl)amino)benzamide
    • AKOS027339511
    • QD7VZ7U3DL
    • MDL： MFCD09909373
    • Inchi： 1S/C12H14FN3O/c1-12(2,7-14)16-8-4-5-9(10(13)6-8)11(17)15-3/h4-6,16H,1-3H3,(H,15,17)
    • InChI Key： FUBVMSRDTICINT-UHFFFAOYSA-N
    • SMILES： N#CC(C)(C)NC1C=C(F)C(C(NC)=O)=CC=1

Computed Properties

  • Exact Mass: 235.11209024g/mol
  • Monoisotopic Mass: 235.11209024g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.9
  • XLogP3: 1.7

methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate Security Information

  • Storage Condition：(BD449661)

methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1058236-5g
4-((2-Cyanopropan-2-yl)amino)-2-fluoro-N-methylbenzamide
 915087-32-0 98%
5g
 ￥14446.00 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBHT8040-5G
methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate
 915087-32-0 95%
5g
 ￥ 7,682.00 2023-04-13
TRC
C987503-250mg
4-​(2-​Cyanopropan-​2-​ylamino)​-​2-​fluoro-​N-​methylbenzamide
 915087-32-0
250mg
 $178.00 2023-05-18
TRC
C987503-1g
4-\u200b(2-\u200bCyanopropan-\u200b2-\u200bylamino)\u200b-\u200b2-\u200bfluoro-\u200bN-\u200bmethylbenzamide
 915087-32-0
1g
 $ 480.00 2022-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1058236-100mg
4-((2-Cyanopropan-2-yl)amino)-2-fluoro-N-methylbenzamide
 915087-32-0 98%
100mg
 ￥1112.00 2024-04-25
abcr
AB449261-1 g
4-(2-Cyanopropan-2-ylamino)-2-fluoro-N-methylbenzamide
 915087-32-0
1g
 €681.00 2022-08-31
eNovation Chemicals LLC
D621644-1G
methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate
 915087-32-0 97%
1g
 $440 2024-07-21
abcr
AB449261-1g
4-(2-Cyanopropan-2-ylamino)-2-fluoro-N-methylbenzamide; .
 915087-32-0
1g
 €918.50 2024-08-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBHT8040-250mg
methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate
 915087-32-0 95%
250mg
 ￥1116.0 2024-04-16
1PlusChem
1P00GUI5-1g
4-(2-CYANOPROPAN-2-YLAMINO)-2-FLUORO-N-METHYLBENZAMIDE
 915087-32-0 95%
1g
 $661.00 2025-02-27

methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate Production Method

Synthetic Circuit 1

915087-25-1 915087-25-1
915087-32-0 915087-32-0
Reaction Conditions
1.1 Reagents: Sulfuric acid magnesium salt (1:1) ;  rt → 80 °C; 12 h, 80 °C
Reference
Structure-Activity Relationship for Thiohydantoin Androgen Receptor Antagonists for Castration-Resistant Prostate Cancer (CRPC)
Jung, Michael E.; Ouk, Samedy; Yoo, Dongwon; Sawyers, Charles L.; Chen, Charlie; et al, Journal of Medicinal Chemistry, 2010, 53(7), 2779-2796

Synthetic Circuit 2

915087-25-1 915087-25-1
7677-24-9 7677-24-9
915087-32-0 915087-32-0
Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Acetone ;  rt → 80 °C; 16 h, 80 °C
Reference
Effect of N-methyl deuteration on pharmacokinetics and pharmacodynamics of enzalutamide
Pang, Xuehai ; Peng, Lingling; Chen, Yuanwei, Journal of Labelled Compounds and Radiopharmaceuticals, 2017, 60(9), 401-409

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Amadis Chemical Company Limited
(CAS:915087-32-0)methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate
A860349
Purity:99%/99%/99%
Quantity:250mg/1g/5g
Price ($):212.0/440.0/1323.0